Cas no 1881320-95-1 (3-Ethoxy-5-(trifluoromethyl)phenol)

• Product Name: 3-Ethoxy-5-(trifluoromethyl)phenol
• CAS No: 1881320-95-1
• MF: C₉H₉F₃O₂
• MW: 206.161773443222
• MDL: MFCD29044607
• CID: 5018609
• Update Time: 2026-02-28

3-Ethoxy-5-(trifluoromethyl)phenol Chemical and Physical Properties

Names and Identifiers

• 3-Ethoxy-5-(trifluoromethyl)phenol

• MDL： MFCD29044607
• Inchi： 1S/C9H9F3O2/c1-2-14-8-4-6(9(10,11)12)3-7(13)5-8/h3-5,13H,2H2,1H3
• InChI Key： JXUHJLXZHLDEFX-UHFFFAOYSA-N
• SMILES： FC(C1C=C(C=C(C=1)OCC)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 181
• XLogP3: 2.8
• Topological Polar Surface Area: 29.5

Additional information on 3-Ethoxy-5-(trifluoromethyl)phenol

3-Ethoxy-5-(Trifluoromethyl)Phenol: A Comprehensive Overview

The compound 3-Ethoxy-5-(trifluoromethyl)phenol, with the CAS number 1881320-95-1, is a highly specialized aromatic compound that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which includes an ethoxy group at the 3-position and a trifluoromethyl group at the 5-position of a phenol ring. These substituents confer distinct chemical and physical properties, making it a valuable molecule for various applications.

Recent studies have highlighted the importance of 3-Ethoxy-5-(trifluoromethyl)phenol in drug discovery. The trifluoromethyl group, known for its electron-withdrawing properties, enhances the molecule's stability and bioavailability. This makes it a promising candidate for developing new pharmaceutical agents targeting specific biological pathways. For instance, researchers have explored its potential as an anti-inflammatory agent, leveraging its ability to modulate key enzymes involved in inflammatory responses.

In addition to its pharmacological applications, 3-Ethoxy-5-(trifluoromethyl)phenol has found utility in materials science. Its unique electronic properties make it a suitable candidate for use in organic electronics, particularly in the development of semiconducting materials. Recent advancements in this area have demonstrated its ability to enhance the performance of organic field-effect transistors (OFETs), contributing to the growing demand for high-performance electronic devices.

The synthesis of 3-Ethoxy-5-(trifluoromethyl)phenol involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Researchers have optimized reaction conditions to improve yield and purity, ensuring that the compound can be produced efficiently on an industrial scale. This has been made possible by advancements in catalytic asymmetric synthesis and green chemistry practices, which minimize environmental impact while maintaining high-quality standards.

From an environmental perspective, understanding the fate and transport of 3-Ethoxy-5-(trifluoromethyl)phenol in natural systems is crucial. Studies have shown that this compound exhibits moderate biodegradability under aerobic conditions, with microbial communities playing a significant role in its transformation. However, further research is needed to assess its long-term persistence in aquatic environments and potential ecological risks.

In conclusion, 3-Ethoxy-5-(trifluoromethyl)phenol stands out as a versatile compound with diverse applications across multiple disciplines. Its unique structure, combined with recent scientific breakthroughs, positions it as a key player in advancing modern technologies and therapeutic interventions. As research continues to uncover new insights into its properties and potential uses, this compound is poised to make significant contributions to various industries in the coming years.